Cas no 2680833-04-7 (3-amino-2-(1-methyl-1H-pyrazol-4-yl)methylpropanal)

• Product Name: 3-amino-2-(1-methyl-1H-pyrazol-4-yl)methylpropanal
• CAS No: 2680833-04-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5650329
• PubChem ID: 165918446
• Update Time: 2025-06-08

3-amino-2-(1-methyl-1H-pyrazol-4-yl)methylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanal
• EN300-28270958
• 2680833-04-7
• 3-amino-2-(1-methyl-1H-pyrazol-4-yl)methylpropanal

• Inchi： 1S/C8H13N3O/c1-11-5-8(4-10-11)2-7(3-9)6-12/h4-7H,2-3,9H2,1H3
• InChI Key： FPWYADOVIAAQIC-UHFFFAOYSA-N
• SMILES： O=CC(CN)CC1C=NN(C)C=1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 60.9Ų

Additional information on 3-amino-2-(1-methyl-1H-pyrazol-4-yl)methylpropanal

Recent Advances in the Study of 3-amino-2-(1-methyl-1H-pyrazol-4-yl)methylpropanal (CAS: 2680833-04-7)

The compound 3-amino-2-(1-methyl-1H-pyrazol-4-yl)methylpropanal (CAS: 2680833-04-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and aldehyde functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmacologically active compounds.

One of the key areas of research has been the optimization of synthetic routes for 3-amino-2-(1-methyl-1H-pyrazol-4-yl)methylpropanal. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is particularly important for future large-scale applications in drug development.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on certain kinase enzymes that are implicated in inflammatory pathways. While not a potent inhibitor itself, its structural features make it an attractive scaffold for the development of more targeted kinase inhibitors. Researchers are particularly interested in its potential application in autoimmune diseases and certain cancers where these kinases play a crucial role.

Another significant development comes from its use as a precursor in the synthesis of more complex molecules. Several research groups have reported successful derivatization of 3-amino-2-(1-methyl-1H-pyrazol-4-yl)methylpropanal to create libraries of compounds for high-throughput screening. The aldehyde group in particular has proven versatile for various condensation and addition reactions, allowing for rapid generation of structural diversity.

Recent computational studies have also shed light on the molecular interactions of this compound with biological targets. Molecular docking simulations suggest that the pyrazole ring system may contribute to favorable binding interactions with certain protein targets, while the aldehyde group offers opportunities for covalent binding strategies in drug design.

Despite these promising developments, challenges remain in the full characterization of this compound's pharmacological profile. Current research is focusing on improving its metabolic stability and understanding its pharmacokinetic properties. Additional studies are needed to fully explore its therapeutic potential and possible toxicity profiles.

In conclusion, 3-amino-2-(1-methyl-1H-pyrazol-4-yl)methylpropanal represents an interesting and versatile compound in medicinal chemistry research. Its dual functionality and synthetic accessibility make it a valuable building block for drug discovery efforts. Future research directions will likely focus on expanding its applications in targeted drug design and exploring its potential as a lead compound for specific therapeutic indications.